Cas no 91159-88-5 (1H-Benzotriazole-5-sulfonic acid)

• Product Name: 1H-Benzotriazole-5-sulfonic acid
• CAS No: 91159-88-5
• MF: C₆H₅N₃O₃S
• MW: 199.187199354172
• MDL: MFCD11850637
• CID: 4308127
• PubChem ID: 14047639
• Update Time: 2025-06-06

1H-Benzotriazole-5-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole-5-sulfonic acid
• 5-Sulfobenzotriazole
• 1H-Benzotriazole-6-sulfonic acid
• 1H-Benzo[d][1,2,3]triazole-6-sulfonic acid
• 2H-1,2,3-benzotriazole-5-sulfonic acid
• DB-216117
• 91159-88-5
• 1H-1,2,3-benzotriazole-6-sulfonic acid
• SCHEMBL1156233
• 2H-benzotriazole-5-sulfonic acid
• SCHEMBL12849326
• MFCD11850637

• MDL： MFCD11850637
• Inchi： 1S/C6H5N3O3S/c10-13(11,12)4-1-2-5-6(3-4)8-9-7-5/h1-3H,(H,7,8,9)(H,10,11,12)
• InChI Key： VFWJHCOPTQCMPO-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C(C=1)=NNN=2)(=O)(=O)O

Computed Properties

• Exact Mass: 199.00516220g/mol
• Monoisotopic Mass: 199.00516220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.792±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Extremely soluble (1000 g/l) (25 º C),

1H-Benzotriazole-5-sulfonic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 1H-Benzotriazole-5-sulfonic acid

Introduction to 1H-Benzotriazole-5-sulfonic Acid (CAS No. 91159-88-5)

1H-Benzotriazole-5-sulfonic acid, identified by the chemical compound code CAS No. 91159-88-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This sulfonated derivative of benzotriazole exhibits unique structural and functional properties, making it a valuable intermediate in the development of various chemical entities, particularly in medicinal chemistry. The sulfonic acid moiety introduces polarity and reactivity, enabling its use in diverse synthetic applications, including the preparation of metal-organic frameworks (MOFs) and as a ligand in coordination chemistry.

The structure of 1H-Benzotriazole-5-sulfonic acid consists of a benzotriazole core substituted with a sulfonic acid group at the 5-position. This arrangement imparts both hydrophilic and aromatic characteristics, facilitating its solubility in polar solvents while maintaining interactions with aromatic or transition metal centers. The compound’s versatility stems from its ability to act as a chelating agent, forming stable complexes with metals such as copper, zinc, and palladium. These complexes have been explored in catalytic processes and as potential therapeutic agents.

In recent years, 1H-Benzotriazole-5-sulfonic acid has been studied for its role in pharmaceutical applications. Its derivatives have been investigated as inhibitors of various enzymatic pathways, demonstrating promise in preclinical trials for treating inflammatory and infectious diseases. The sulfonic acid group enhances binding affinity by participating in hydrogen bonding interactions with biological targets, making it an attractive scaffold for drug design. Additionally, the benzotriazole moiety is known for its antimicrobial properties, further extending the compound’s utility in medicinal chemistry.

From a synthetic perspective, CAS No. 91159-88-5 serves as a key building block in organic synthesis. The presence of both the benzotriazole ring and the sulfonic acid group allows for further functionalization through nucleophilic substitution or metal-catalyzed cross-coupling reactions. These transformations enable the creation of complex molecules with tailored properties for applications in materials science and nanotechnology. For instance, metal complexes derived from this compound have been employed in the construction of MOFs, which are being explored for gas storage, separation technologies, and sensing applications.

The chemical reactivity of 1H-Benzotriazole-5-sulfonic acid also makes it relevant in environmental chemistry. Its derivatives have been used as corrosion inhibitors due to their ability to form protective layers on metal surfaces. Furthermore, research indicates that certain benzotriazole-based compounds exhibit photoreactivity, making them candidates for photochemical processes such as photocatalysis and light-emitting devices.

Advances in computational chemistry have further illuminated the potential of CAS No. 91159-88-5 in drug discovery. Molecular modeling studies suggest that its derivatives can modulate protein-protein interactions by binding to specific pockets on target proteins. This capability is particularly valuable in developing targeted therapies for diseases such as cancer and neurodegenerative disorders. The sulfonic acid group’s role in modulating solubility and bioavailability also enhances drug-like properties, contributing to improved pharmacokinetics.

In industrial applications, 1H-Benzotriazole-5-sulfonic acid is utilized as an additive in specialty chemicals where its chelating properties are beneficial. For example, it has been incorporated into formulations used for water treatment to prevent scaling by sequestering metal ions that would otherwise precipitate as insoluble salts. The compound’s stability under various conditions also makes it suitable for long-term storage and transport without degradation.

The future prospects of CAS No. 91159-88-5 are promising, with ongoing research exploring novel derivatives and applications. Innovations in green chemistry aim to develop more sustainable synthetic routes for producing this compound while minimizing environmental impact. Additionally, interdisciplinary collaborations between chemists and biologists are expected to yield new insights into its biological activities and therapeutic potential.

Overall, 1H-Benzotriazole-5-sulfonic acid represents a versatile compound with broad utility across multiple scientific domains. Its unique structural features enable diverse applications ranging from pharmaceuticals to materials science and environmental technology. As research continues to uncover new possibilities for this molecule, its significance is likely to grow further within the chemical community.